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Compound of Interest

Compound Name: ((m-Tolyloxy)methyl)oxirane

Cat. No.: B009498 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the laboratory use of ((m-Tolyloxy)methyl)oxirane (CAS No. 2186-25-6).

The following information is intended for researchers, scientists, and drug development

professionals to ensure safe handling and minimize exposure risk.

Chemical Safety Summary: ((m-Tolyloxy)methyl)oxirane is a chemical compound that

requires careful handling due to its potential health hazards. It is known to cause skin irritation

and may provoke an allergic skin reaction.[1][2] Furthermore, it is suspected of causing genetic

defects and is toxic to aquatic life with long-lasting effects.[1][2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary defense against exposure to ((m-
Tolyloxy)methyl)oxirane. The following table summarizes the recommended PPE for handling

this compound.
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PPE Category Specification Rationale

Hand Protection

Nitrile rubber gloves (minimum

5-mil thickness). Double

gloving is recommended for

neat compound handling.

Provides chemical resistance

against glycidyl ethers. Double

gloving offers additional

protection in case of a breach

in the outer glove.

Eye Protection
Chemical splash goggles or a

full-face shield.

Protects eyes from splashes

and vapors. A face shield

offers broader protection.

Body Protection
Chemical-resistant laboratory

coat or gown.

Provides a barrier against

accidental spills and

contamination of personal

clothing.

Respiratory Protection

Air-purifying respirator with

organic vapor cartridges and

P100 particulate filters.

Essential for preventing the

inhalation of vapors and

aerosols, especially during

weighing, transferring, and in

case of a spill.

Operational Plan: Handling and Storage
Adherence to a strict operational protocol is crucial to minimize exposure and ensure the

integrity of experiments.

1. Preparation and Area Setup:

Designate a specific, well-ventilated area for handling ((m-Tolyloxy)methyl)oxirane,

preferably within a certified chemical fume hood.

Ensure the work surface is clean, uncluttered, and made of a non-porous material.

Have all necessary equipment and materials readily available, including weighing

implements, solvents, and clearly labeled waste containers.
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Verify that an emergency eyewash station and safety shower are accessible and in good

working order.

2. Handling Procedures:

Always wear the complete set of recommended PPE before handling the compound.

When weighing the neat compound, use an analytical balance inside a fume hood or a

ventilated balance enclosure to minimize air disturbance and inhalation risk.

Use anti-static weigh boats or paper to prevent the scattering of the powder.

Open the primary container carefully, avoiding the creation of dust or aerosols.

Use a clean spatula to transfer the desired amount of the compound.

Close the primary container immediately after weighing.

When preparing solutions, add the solvent to the receiving vessel first, if possible, before

adding the ((m-Tolyloxy)methyl)oxirane to minimize splashing.

3. Storage:

Store ((m-Tolyloxy)methyl)oxirane in a tightly sealed, properly labeled container.

Keep the container in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents.

The storage area should be secure and accessible only to authorized personnel.

Emergency Procedures: Spill and Exposure
Response
Spill Cleanup: In the event of a spill, immediate and appropriate action is necessary to prevent

exposure and environmental contamination.

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area

of the spill.
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Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep the sash at

the appropriate working height.

Don PPE: Before attempting cleanup, don the appropriate PPE, including respiratory

protection.

Contain: For liquid spills, contain the spill using an inert absorbent material such as

vermiculite, sand, or commercial sorbent pads. Work from the outside of the spill inwards.

Collect: Carefully collect the absorbed material and any contaminated debris using non-

sparking tools. Place the collected waste into a labeled, sealable hazardous waste container.

Decontaminate: Clean the spill area with soap and water.

Dispose: Dispose of all contaminated materials as hazardous waste according to the

disposal plan.

Exposure Response:

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Disposal Plan
Proper disposal of ((m-Tolyloxy)methyl)oxirane and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Categorization:
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Solid Waste: Includes unused ((m-Tolyloxy)methyl)oxirane, contaminated gloves, weigh

paper, absorbent materials from spills, and other disposable items. This waste should be

collected in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Encompasses solutions containing ((m-Tolyloxy)methyl)oxirane and solvent

rinses. This waste should be collected in a designated, sealed, and labeled hazardous waste

container. Do not mix with other waste streams.

Disposal Procedure:

All waste must be collected in appropriate, sealed, and clearly labeled hazardous waste

containers.

The label should include the words "Hazardous Waste," the full chemical name "((m-
Tolyloxy)methyl)oxirane," and the associated hazards (e.g., Toxic, Environmental Hazard).

Store waste containers in a designated, secure, and well-ventilated secondary containment

area while awaiting pickup.

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor. Do not

dispose of this chemical down the drain.

Quantitative Data Summary
While specific occupational exposure limits for ((m-Tolyloxy)methyl)oxirane are not readily

available, the following data for the structurally similar compound, phenyl glycidyl ether, can be

used as a conservative reference.

Parameter Value Reference

OSHA PEL 10 ppm (8-hour TWA) [3][4]

NIOSH REL 1 ppm (15-minute Ceiling) [3][4]

ACGIH TLV 0.1 ppm (8-hour TWA) [3]
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PEL: Permissible Exposure Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit

Value; TWA: Time-Weighted Average.

Workflow for Safe Handling and Disposal
Caption: Logical workflow for the safe handling and disposal of ((m-Tolyloxy)methyl)oxirane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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